Cas no 2228742-72-9 (2,6-dimethoxy-4-methylbenzene-1-sulfonamide)

• Product Name: 2,6-dimethoxy-4-methylbenzene-1-sulfonamide
• CAS No: 2228742-72-9
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 6471401
• PubChem ID: 57439928
• Update Time: 2024-01-08

2,6-dimethoxy-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-4-methylbenzene-1-sulfonamide
• 2228742-72-9
• SCHEMBL111919
• EN300-2005478

• Inchi： 1S/C9H13NO4S/c1-6-4-7(13-2)9(15(10,11)12)8(5-6)14-3/h4-5H,1-3H3,(H2,10,11,12)
• InChI Key： YJRISODHEYGPEL-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(C)=CC=1OC)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 231.05652907g/mol
• Monoisotopic Mass: 231.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds